2-Chloro-4-(cyclopropylmethyl)phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Chloro-4-(cyclopropylmethyl)phenol is a chlorinated phenolic compound featuring a cyclopropylmethyl substituent at the para position relative to the hydroxyl group. The cyclopropylmethyl group introduces steric bulk and moderate electron-donating effects, which may influence its solubility, acidity, and reactivity compared to other 4-substituted chlorophenols. Such compounds often serve as intermediates in pharmaceuticals, agrochemicals, or materials science, though explicit applications for this derivative require further study .
Properties
Molecular Formula |
C10H11ClO |
|---|---|
Molecular Weight |
182.64 g/mol |
IUPAC Name |
2-chloro-4-(cyclopropylmethyl)phenol |
InChI |
InChI=1S/C10H11ClO/c11-9-6-8(3-4-10(9)12)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2 |
InChI Key |
BVPGEROOIUREPQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CC2=CC(=C(C=C2)O)Cl |
Origin of Product |
United States |
Preparation Methods
Friedel-Crafts Alkylation of 2-Chlorophenol
Friedel-Crafts alkylation offers a direct route for introducing the cyclopropylmethyl group. However, challenges arise due to the instability of cyclopropylmethyl carbocations, which may undergo ring-opening rearrangements.
- Substrate : 2-Chlorophenol.
- Electrophile : Cyclopropylmethyl chloride or bromide.
- Catalyst : Aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).
- Conditions : Reaction in dichloromethane or dichloroethane at 0–30°C.
Challenges :
- Competing ortho/para selectivity due to the directing effect of the hydroxyl group.
- Carbocation rearrangement leading to byproducts (e.g., allylic derivatives).
Optimization :
Nucleophilic Aromatic Substitution (NAS)
NAS is viable if the aromatic ring is activated by electron-withdrawing groups.
- Substrate : 2-Chloro-4-fluorophenol.
- Nucleophile : Cyclopropylmethyl Grignard reagent (cyclopropylmethyl-MgBr).
- Conditions : Tetrahydrofuran (THF), −78°C to room temperature.
Advantages :
- High regioselectivity at the para position relative to chlorine.
- Avoids carbocation intermediates.
Limitations :
- Requires pre-functionalization (e.g., fluorination) of the substrate.
- Sensitivity to moisture and oxygen.
Functionalization of 2-Chloro-4-methylphenol
Conversion of a methyl group to cyclopropylmethyl via bromination and subsequent coupling.
Step 1: Bromination (Based on,):
- Substrate : 2-Chloro-4-methylphenol.
- Reagent : N-Bromosuccinimide (NBS) with azobisisobutyronitrile (AIBN).
- Conditions : CCl₄, reflux, 12–24 hours.
- Product : 2-Chloro-4-(bromomethyl)phenol.
Step 2: Grignard Coupling (Adapted from,):
- Substrate : 2-Chloro-4-(bromomethyl)phenol.
- Reagent : Cyclopropylmethyl magnesium bromide.
- Catalyst : Copper(I) iodide.
- Conditions : THF, 0–25°C.
- Yield : ~70–85% (estimated).
Key Consideration :
Cross-Coupling Approaches
Palladium-catalyzed cross-coupling enables precise introduction of the cyclopropylmethyl group.
Suzuki-Miyaura Coupling (Informed by):
- Substrate : 2-Chloro-4-bromophenol.
- Reagent : Cyclopropylmethyl boronic acid.
- Catalyst : Pd(PPh₃)₄ with K₂CO₃.
- Conditions : Dioxane/water, 80–100°C.
Advantages :
- Excellent functional group tolerance.
- High purity due to mild conditions.
Challenges :
- Limited commercial availability of cyclopropylmethyl boronic acids.
Comparative Analysis of Methods
| Method | Key Reagents | Yield | Advantages | Limitations |
|---|---|---|---|---|
| Friedel-Crafts Alkylation | AlCl₃, cyclopropylmethyl-X | 50–65% | Direct, fewer steps | Carbocation rearrangements |
| NAS | Cyclopropylmethyl-MgBr | 60–75% | Regioselective | Requires activated substrate |
| Methyl Functionalization | NBS, cyclopropylmethyl-MgBr | 70–85% | Scalable, avoids Friedel-Crafts | Multi-step, bromination side reactions |
| Suzuki Coupling | Pd catalyst, boronic acid | 65–80% | High purity, regiocontrol | Costly catalysts, reagent availability |
Industrial Feasibility and Scale-Up
- Preferred Route : Methyl functionalization (Section 1.2.3) balances yield and scalability. Bromination and Grignard steps are well-established in industrial settings.
- Cost Considerations : Suzuki coupling is less favorable due to palladium costs, whereas Friedel-Crafts offers cost efficiency but requires rigorous byproduct management.
Chemical Reactions Analysis
Types of Reactions
2-Chloro-4-(cyclopropylmethyl)phenol undergoes various chemical reactions, including:
Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.
Reduction: The nitro group (if present) can be reduced to an amine.
Substitution: The chlorine atom can be substituted by nucleophiles in nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide in acidic or basic conditions.
Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenols .
Scientific Research Applications
2-Chloro-4-(cyclopropylmethyl)phenol has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: Investigated for its potential antimicrobial and antifungal properties.
Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological activities.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Chloro-4-(cyclopropylmethyl)phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological molecules, while the chlorine atom and cyclopropylmethyl group contribute to its overall reactivity and binding affinity. These interactions can affect various biochemical pathways, leading to the compound’s observed biological effects .
Comparison with Similar Compounds
Table 1: Key Properties of 4-Substituted Chlorophenols
Structural and Electronic Effects
- Electron-Donating vs. Withdrawing Groups: The cyclopropylmethyl group (electron-donating via hyperconjugation) contrasts with electron-withdrawing groups like trifluoromethyl (CF₃) or nitro (NO₂). This difference impacts acidity; for example, 2-Chloro-4-(trifluoromethyl)phenol (pKa ~6–7) is more acidic than alkyl-substituted analogs due to CF₃ stabilization of the phenoxide ion .
- Steric Effects : Bulky substituents like tert-pentyl increase steric hindrance, reducing reactivity in nucleophilic substitutions but enhancing lipid solubility, which is critical for antimicrobial activity .
Q & A
Basic: What synthetic strategies are recommended for preparing 2-Chloro-4-(cyclopropylmethyl)phenol with high purity?
Methodological Answer:
The compound can be synthesized via nucleophilic substitution or Friedel-Crafts alkylation. For example:
- Step 1: React 4-chlorophenol with cyclopropanecarbonyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to introduce the cyclopropylmethyl group .
- Step 2: Reduce the ketone intermediate using NaBH₄ or LiAlH₄ in tetrahydrofuran (THF)/ethanol, followed by purification via column chromatography (silica gel, chloroform/hexane eluent) .
- Critical Note: Monitor reaction progress using thin-layer chromatography (TLC) and confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) .
Advanced: How can crystallographic data resolve ambiguities in the molecular conformation of 2-Chloro-4-(cyclopropylmethyl)phenol?
Methodological Answer:
X-ray crystallography is essential for resolving intramolecular interactions:
- Use SHELXL for structure refinement: Input intensity data (Mo Kα radiation, λ = 0.71073 Å) and apply restraints for bond distances/angles to minimize R-factors .
- Key Observations: Intramolecular hydrogen bonds (e.g., O–H⋯Cl) stabilize the phenol ring conformation. Dihedral angles between aromatic and cyclopropyl groups should be analyzed using ORTEP-3 for graphical representation .
- Data Contradictions: If experimental bond lengths deviate >0.02 Å from DFT calculations (e.g., Gaussian 16), re-examine thermal displacement parameters (ADPs) for overfitting .
Basic: What spectroscopic techniques are optimal for characterizing 2-Chloro-4-(cyclopropylmethyl)phenol?
Methodological Answer:
- ¹H/¹³C NMR:
- FT-IR: Confirm phenolic O–H stretch (broad peak ~3200 cm⁻¹) and C–Cl vibration (750 cm⁻¹) .
- Mass Spectrometry (HRMS): Use ESI+ mode to detect [M+H]⁺ with <3 ppm mass error for molecular formula validation .
Advanced: How does steric hindrance from the cyclopropylmethyl group influence reactivity in cross-coupling reactions?
Methodological Answer:
- Buchwald-Hartwig Amination: The cyclopropyl group restricts access to the para-chloro site, requiring bulky ligands (e.g., XPhos) and elevated temperatures (100–120°C) for C–N bond formation .
- Suzuki-Miyaura Coupling: Steric effects reduce yields (<40%) unless microwave-assisted synthesis (150°C, 30 min) or directing groups (e.g., boronic esters) are employed .
- Validation: Compare reaction kinetics (via in situ IR) with analogous compounds lacking the cyclopropyl group .
Basic: What are the recommended storage conditions to prevent degradation of 2-Chloro-4-(cyclopropylmethyl)phenol?
Methodological Answer:
- Store under inert gas (argon) at –20°C in amber vials to prevent oxidation of the phenol moiety.
- Stability Test: Conduct accelerated degradation studies (40°C/75% RH for 14 days) and monitor via HPLC for byproducts like quinones or dimerized species .
Advanced: How can computational modeling predict the compound’s bioavailability and toxicity?
Methodological Answer:
- ADMET Prediction: Use SwissADME to calculate logP (clogP ~3.2), indicating moderate lipophilicity.
- Toxicity Risks: Run ProTox-II to flag potential hepatotoxicity (CYP3A4 inhibition) due to the chloro and phenol groups .
- Validation: Compare in silico results with in vitro assays (e.g., HepG2 cell viability) to resolve discrepancies >20% .
Basic: What purification methods are effective for removing trace metal catalysts from synthesized batches?
Methodological Answer:
- Chelating Resins: Pass the crude product through Chelex 100 to sequester residual Al³⁺ or Pd²⁺.
- Recrystallization: Use ethyl acetate/hexane (1:3) to precipitate pure product, achieving >99% purity (validated by ICP-MS for metal content <1 ppm) .
Advanced: How do solvent polarity and hydrogen-bonding networks affect crystallization outcomes?
Methodological Answer:
- Screening: Test solvents with varying Hansen parameters (e.g., n-hexane vs. DMSO) to optimize crystal growth.
- Hydrogen-Bond Analysis: Use Mercury CSD to map O–H⋯Cl and C–H⋯π interactions, which dictate packing motifs (e.g., herringbone vs. layered structures) .
- Case Study: In ethanol, intramolecular H-bonds dominate, yielding needle-like crystals; in toluene, intermolecular interactions produce plate-like morphologies .
Basic: What safety protocols are critical when handling 2-Chloro-4-(cyclopropylmethyl)phenol?
Methodological Answer:
- PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood to avoid inhalation.
- Spill Management: Neutralize with 10% sodium bicarbonate and adsorb using vermiculite .
Advanced: How can isotopic labeling (e.g., ¹³C, ²H) elucidate metabolic pathways in pharmacokinetic studies?
Methodological Answer:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
